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Compound Name:
Trimethylcetylammonium p-

toluenesulfonate

Cat. No.: B092562 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the core principles of micelle formation of the cationic

surfactant, Trimethylcetylammonium p-toluenesulfonate (CTAT). This document provides a

comprehensive overview of its physicochemical properties, thermodynamic parameters of

micellization, and detailed experimental protocols for characterization.

Introduction to Trimethylcetylammonium p-
toluenesulfonate (CTAT)
Trimethylcetylammonium p-toluenesulfonate, also known as Cetyltrimethylammonium

tosylate, is a cationic surfactant. It consists of a long hydrophobic cetyl (C16) alkyl chain and a

hydrophilic quaternary ammonium headgroup, with p-toluenesulfonate (tosylate) as the

counterion. This amphiphilic nature drives the self-assembly of CTAT molecules in aqueous

solutions to form micelles, which are aggregates where the hydrophobic tails are sequestered

from the water, and the hydrophilic headgroups form the outer surface. These structures are of

significant interest in various applications, including drug delivery, catalysis, and material

science.

Physicochemical Properties of CTAT
The fundamental properties of CTAT are summarized below.
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Property Value

Chemical Formula C₂₆H₄₉NO₃S

Molar Mass 455.74 g/mol

Appearance Powder

CAS Number 138-32-9

Micellization of Trimethylcetylammonium p-
toluenesulfonate
The formation of micelles is a spontaneous process that occurs above a specific concentration

known as the Critical Micelle Concentration (CMC). The CMC is a key parameter for

characterizing surfactants.

Critical Micelle Concentration (CMC) of CTAT
The reported Critical Micelle Concentration (CMC) for Trimethylcetylammonium p-
toluenesulfonate (CTAT) in aqueous solution is 0.26 mM.

Influence of Additives on Micellization
The micellization of CTAT is sensitive to the presence of additives such as electrolytes and

non-electrolytes.

Electrolytes: The addition of salts tends to decrease the CMC of CTAT. The counterions from

the salt can screen the electrostatic repulsion between the positively charged headgroups of

the CTAT molecules in the micelle, thus promoting aggregation at a lower surfactant

concentration.

Non-electrolytes: Non-electrolytes with dielectric constants lower than water can increase the

repulsion between the surfactant headgroups, leading to an increase in the CMC.

Quantitative Micellar Parameters of CTAT
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While the CMC of CTAT is documented, specific experimental data for its aggregation number

and thermodynamic parameters of micellization are not readily available in the reviewed

scientific literature. To provide a valuable frame of reference for researchers, the corresponding

data for the structurally similar and extensively studied cationic surfactant,

Cetyltrimethylammonium Bromide (CTAB), are presented below. It is crucial to note that the

difference in the counterion (p-toluenesulfonate vs. bromide) will influence these values.

Aggregation Number
The aggregation number (N) is the average number of surfactant molecules in a single micelle.

Surfactant
Aggregation
Number (N)

Method Temperature (°C)

CTAT
Data not readily

available
- -

CTAB ~90-130

Light Scattering,

Fluorescence

Quenching

25

Thermodynamics of Micellization
The thermodynamic parameters of micellization, including the standard Gibbs free energy

(ΔG°m), enthalpy (ΔH°m), and entropy (ΔS°m), provide insight into the driving forces of micelle

formation.

Surfactant ΔG°m (kJ/mol) ΔH°m (kJ/mol)
ΔS°m
(J/mol·K)

Temperature
(°C)

CTAT
Data not readily

available

Data not readily

available

Data not readily

available
-

CTAB -29 to -35 -4 to -8 ~80-100 25

The negative ΔG°m indicates that micellization is a spontaneous process. For CTAB, the

process is primarily entropy-driven, which is characteristic of the hydrophobic effect. The
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positive entropy change is attributed to the release of ordered water molecules from around the

hydrophobic tails of the surfactant monomers into the bulk water.

Experimental Protocols for Micelle Characterization
This section provides detailed methodologies for key experiments used to characterize the

micellar properties of cationic surfactants like CTAT.

Determination of Critical Micelle Concentration (CMC)
5.1.1. Surface Tensiometry

Principle: The surface tension of a surfactant solution decreases with increasing

concentration until the CMC is reached, after which it remains relatively constant.

Apparatus: Tensiometer (e.g., Du Noüy ring or Wilhelmy plate method).

Procedure:

Prepare a stock solution of CTAT in deionized water.

Prepare a series of dilutions of the stock solution to cover a range of concentrations above

and below the expected CMC.

Measure the surface tension of each solution at a constant temperature.

Plot the surface tension as a function of the logarithm of the CTAT concentration.

The CMC is determined from the intersection of the two linear portions of the plot.

5.1.2. Conductometry

Principle: The conductivity of an ionic surfactant solution changes with concentration. Below

the CMC, the conductivity increases linearly with concentration. Above the CMC, the rate of

increase of conductivity with concentration is lower due to the lower mobility of the micelles

compared to the free monomers.

Apparatus: Conductivity meter and a thermostated conductivity cell.
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Procedure:

Prepare a stock solution of CTAT in deionized water.

Place a known volume of deionized water in the conductivity cell and measure its

conductivity.

Make successive additions of the CTAT stock solution to the cell, measuring the

conductivity after each addition and thorough mixing.

Plot the specific conductivity versus the CTAT concentration.

The CMC is identified as the concentration at the point of intersection of the two lines with

different slopes.

5.1.3. Isothermal Titration Calorimetry (ITC)

Principle: ITC directly measures the heat changes associated with the formation and dilution

of micelles. When a concentrated surfactant solution is titrated into a solvent, the heat of

demicellization or micelle formation can be measured.

Apparatus: Isothermal Titration Calorimeter.

Procedure:

Fill the sample cell with deionized water.

Fill the injection syringe with a concentrated solution of CTAT (well above the CMC).

Perform a series of injections of the CTAT solution into the sample cell while monitoring

the heat change.

The resulting thermogram will show a characteristic sigmoidal curve. The inflection point of

this curve corresponds to the CMC. The enthalpy of micellization (ΔH°m) can be

determined from the height of the transition.

Determination of Micelle Aggregation Number
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5.2.1. Steady-State Fluorescence Quenching

Principle: This method utilizes a fluorescent probe that partitions into the micelles and a

quencher that also resides in the micelles. The quenching of the probe's fluorescence is

dependent on the concentration of micelles, which in turn is related to the aggregation

number.

Apparatus: Fluorometer.

Reagents: A fluorescent probe (e.g., pyrene) and a quencher (e.g., cetylpyridinium chloride).

Procedure:

Prepare a series of CTAT solutions at a concentration significantly above the CMC.

Add a constant, small amount of the fluorescent probe to each solution.

Add varying concentrations of the quencher to these solutions.

Measure the fluorescence intensity of the probe at each quencher concentration.

The data is analyzed using the Turro-Yekta equation, which relates the change in

fluorescence intensity to the quencher concentration and the aggregation number.

Visualizations
Logical Relationship of CTAT Micellization
The following diagram illustrates the fundamental relationship between the molecular structure

of Trimethylcetylammonium p-toluenesulfonate and its self-assembly into a micelle in an

aqueous environment.
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To cite this document: BenchChem. [Micelle Formation with Trimethylcetylammonium p-
toluenesulfonate: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b092562#micelle-formation-with-
trimethylcetylammonium-p-toluenesulfonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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